Docusate calcium

Specification

• CAS No.: 128-49-4
• Molecular Formula: C20H38CaO7S
• Molecular Weight: 462.7 g/mol
• IUPAC Name: calcium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate
• Standard InChI: InChI=1S/C20H38O7S.Ca/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25)
• Standard InChI Key: ANVYQRLTCVRYMF-UHFFFAOYSA-N
• SMILES: CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].[Ca+2]
• Canonical SMILES: CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O.[Ca]

Introduction

Chemical Structure and Properties

Chemical Identity

Docusate calcium is chemically identified as calcium bis(1,4-bis[(2-ethylhexyl)oxy]-1,4-dioxobutane-2-sulfonate). Its chemical formula is C₄₀H₇₄CaO₁₄S₂, with the calcium ion forming bonds with two docusate anions.

Physical and Chemical Properties

Docusate calcium possesses several distinct physicochemical characteristics that influence its pharmaceutical application. The compound exhibits the following properties:

Property	Value
Average Molecular Weight	883.22
Monoisotopic Weight	882.4145903
Water Solubility	0.000524 mg/mL
LogP	5.3 (ALOGPS) / 5.24 (Chemaxon)
pKa (Strongest Acidic)	-0.75
Hydrogen Acceptor Count	5
Hydrogen Donor Count	0
Polar Surface Area	109.8 Ų
Rotatable Bond Count	36
Number of Rings	0

These properties contribute to the compound's behavior in biological systems and its pharmacological activity as a stool softener.

Mechanism of Action

Primary Mechanism

Docusate calcium functions primarily as a surfactant in the intestinal lumen. Its surfactant properties allow it to reduce surface tension at the oil-water interface in the intestine, promoting the incorporation of water and fats into the stool. This increased water content results in softer stool consistency, making defecation less difficult and reducing the need for straining.

Investigations into docusate's mechanism at the cellular level have revealed more complex actions. A 1985 study cited in the literature examined the effects of docusate when added directly to the jejunum. At physiologically relevant concentrations, docusate was found to increase the secretion of water, sodium, chloride, and potassium, while simultaneously decreasing the absorption of glucose and bicarbonate.

Researchers have hypothesized that these effects may be mediated through an increase in intracellular cyclic AMP, either directly through docusate or via E series prostaglandins. This suggests that docusate calcium may have pharmacological actions beyond its purely mechanical surfactant effects.

Site of Action

The primary site of action for docusate calcium is the jejunum and duodenum, where it exerts local effects on the intestinal contents. Unlike some medications that require systemic absorption to be effective, docusate calcium's therapeutic benefits derive from its direct action within the intestinal lumen.

Pharmacokinetics

Absorption

Docusate calcium is minimally absorbed systemically following oral administration. Because the medication works locally in the intestine, complete systemic absorption is unnecessary for its therapeutic effect.

Metabolism and Elimination

Any small amount of docusate that is systemically absorbed undergoes biliary excretion, ultimately being eliminated in the feces. The limited systemic absorption means that docusate calcium has minimal potential for drug interactions mediated through hepatic metabolism pathways.

Onset and Duration of Action

Following oral administration, docusate calcium's effects on stool consistency typically begin within 1 to 3 days. This relatively slow onset of action differentiates docusate calcium from stimulant laxatives, which often produce more rapid effects but may be associated with more adverse effects such as cramping.

Dosage and Administration

Available Formulations

Docusate calcium is commercially available in 240 mg oral capsule formulation. This contrasts with docusate sodium, which is available in multiple formulations including capsules, tablets, oral liquid, syrup, and rectal enemas, and in various strengths ranging from 50 mg to 250 mg.

Recommended Dosing

The standard dosing regimen for docusate calcium in adults and adolescents over 12 years of age is 240 mg orally once daily. The medication is typically administered for 2 to 3 days, or until bowel movements have normalized.

Population	Recommended Dose	Maximum Daily Dose
Adults	240 mg orally once daily	240 mg
Adolescents (>12 years)	240 mg orally once daily	240 mg
Children (<12 years)	Safety and efficacy not established	Not applicable

Administration Guidelines

When using docusate calcium, patients should take the medication with a full glass (8 ounces or 240 milliliters) of water or juice to facilitate its action. As with many medications used for constipation, adequate fluid intake is an important adjunct to therapy.

Clinical Efficacy

Evidence from Clinical Studies

The clinical efficacy of docusate calcium has been evaluated in several studies, with mixed results. A 1978 study of 46 elderly, institutionalized patients with chronic functional constipation compared three treatment arms: docusate sodium 100 mg daily, docusate sodium 100 mg twice daily, and docusate calcium 240 mg daily. Only the docusate calcium group demonstrated a statistically significant increase in the average number of natural bowel movements compared to placebo (P < .02).

Comparison with Other Docusate Salts

Chemical Differences

The primary difference between docusate calcium and other docusate salts (such as docusate sodium or docusate potassium) lies in their respective counterions. Docusate calcium contains a divalent calcium ion paired with two docusate anions, whereas docusate sodium contains monovalent sodium ions, with one sodium ion per docusate anion.

Clinical Comparisons

Despite these chemical differences, there appears to be no apparent clinical difference between docusate calcium and other docusate salts in terms of efficacy or safety profile. The choice between different docusate salts may depend on factors such as available formulations, dosing convenience, and individual patient tolerance.

Dosage Comparisons

Salt Form	Typical Adult Daily Dose	Maximum Daily Dose
Docusate Calcium	240 mg once daily	240 mg
Docusate Sodium	50-300 mg in 1-4 divided doses	300 mg
Docusate Potassium	100-240 mg in 1-4 divided doses	240 mg

This comparison highlights that docusate calcium is typically administered once daily, which may offer an advantage in terms of dosing convenience compared to other salt forms that may require multiple daily doses.